N-(3,4-dimethoxyphenyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C19H21N3O4S2/c1-4-8-22-18(24)17-13(7-9-27-17)21-19(22)28-11-16(23)20-12-5-6-14(25-2)15(10-12)26-3/h5-7,9-10H,4,8,11H2,1-3H3,(H,20,23)
• InChI Key: VRSHHQVRLUDINR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H21N3O4S2
• Molecular Weight: 419.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C19H21N3O4S2 and its molecular weight is 419.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and structural characterization of thienopyrimidine derivatives, including analogs of the compound , have been extensively studied. These compounds are synthesized through various chemical reactions and their structures are characterized using techniques such as crystallography and vibrational spectroscopy. For example, the synthesis of dual thymidylate synthase and dihydrofolate reductase inhibitors explores the potential of thieno[2,3-d]pyrimidine scaffold for dual inhibitory activity against human enzymes, indicating the compound's relevance in therapeutic applications (Gangjee et al., 2008). Additionally, the crystal structures of various 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides have been determined, shedding light on their molecular conformations and potential interactions (Subasri et al., 2016).

Biological Activities and Applications

Several studies have focused on the biological activities of these compounds, including their antimicrobial, antifungal, and antitumor properties. For instance, research into the antimicrobial activity of pyrimidinone and oxazinone derivatives fused with thiophene rings highlights their potential as antimicrobial agents, demonstrating the versatility of the thienopyrimidine scaffold in developing new therapeutic agents (Hossan et al., 2012). Furthermore, the design and synthesis of classical and nonclassical 6-arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines as antifolates for dihydrofolate reductase inhibition underscore the importance of these compounds in cancer research (Gangjee et al., 2007).

Chemiluminescence and Imaging Applications

The base-induced chemiluminescence of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes derived from thienopyrimidine compounds has been explored, suggesting potential applications in bioimaging and analytical chemistry (Watanabe et al., 2010).